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Compound of Interest

Compound Name: FL77-24

Cat. No.: B12390013 Get Quote

Introduction

FL77-24 is a novel serine/threonine kinase implicated in oncogenic signaling pathways.

Dysregulation of its catalytic activity has been associated with tumor progression and

resistance to standard therapies. Accurate measurement of FL77-24 activity is therefore critical

for basic research and for the discovery and development of targeted inhibitors.[1] These

application notes provide an overview of robust biochemical and cell-based methods for

quantifying FL77-24 kinase function, enabling high-throughput screening (HTS), mechanism of

action studies, and inhibitor potency determination.[1][2]

Hypothetical Signaling Pathway of FL77-24

For the purpose of assay development, FL77-24 is understood to function within a linear

signaling cascade. It is activated by an upstream kinase (Kinase X) via phosphorylation. Once

active, FL77-24 phosphorylates a downstream substrate protein (Substrate Y), leading to the

activation of transcription factors that promote cell proliferation. This pathway provides multiple

points for assay intervention and measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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